Cas no 2228483-05-2 (3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol
• CAS No: 2228483-05-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5960132
• PubChem ID: 165689136
• Update Time: 2025-06-08

3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol
• 2228483-05-2
• EN300-1833510

• Inchi： 1S/C12H18N2O/c1-14-5-4-10-6-9(2-3-12(10)14)11(7-13)8-15/h2-3,6,11,15H,4-5,7-8,13H2,1H3
• InChI Key： YLRPWSCVCMCLNE-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol

Introduction to 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol (CAS No: 2228483-05-2)

3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol, identified by the CAS number 2228483-05-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex indole scaffold appended to an amino-substituted propanol backbone, has garnered attention due to its structural novelty and potential biological activity. The indole moiety, particularly the 5-methylindole derivative, is well-documented for its role in various pharmacological applications, while the propanol side chain introduces additional functional flexibility that may influence its interactions with biological targets.

The structural motif of 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol positions it as a candidate for further exploration in drug discovery pipelines. The presence of both an amino group and a hydroxyl group on the propanol chain provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties. Such modifications are crucial for optimizing pharmacokinetic profiles, improving solubility, and enhancing target binding affinity. The compound’s potential relevance in medicinal chemistry stems from its ability to mimic or interact with natural bioactive molecules, making it a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol and biological targets. Studies suggest that the indole ring may engage in hydrogen bonding or π-stacking interactions with key residues in protein binding pockets, while the amino and hydroxyl groups could participate in ionic or polar interactions. These insights have guided the design of targeted experiments to validate computational predictions and explore the compound’s pharmacological potential.

In the realm of medicinal chemistry, the synthesis of structurally diverse analogs remains a cornerstone of drug development. 3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-ol exemplifies how combining known pharmacophores can yield novel compounds with unique properties. The indole scaffold, known for its presence in numerous bioactive natural products and pharmaceuticals, offers a rich foundation for structural diversification. By appending functional groups such as amino and hydroxyl moieties to this scaffold, chemists can explore new chemical spaces and uncover compounds with improved efficacy or reduced side effects.

The compound’s potential applications extend beyond traditional small-molecule drug discovery. Its structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds. High-throughput screening (HTS) approaches have been increasingly employed to rapidly assess the biological activity of such libraries, identifying hits that warrant further optimization. The growing emphasis on automation and machine learning in drug discovery has further accelerated the process of identifying promising candidates like 3-amino-2-(1-methyl-2,3-dihydro-1H-indol...